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Compound of Interest

Compound Name: 1,14-Tetradecanedioic-D24 acid

Cat. No.: B1436207

Introduction

Stable isotope-labeled compounds are invaluable tools in drug metabolism and
pharmacokinetic (DMPK) research.[1][2] The substitution of hydrogen with deuterium, a stable
isotope of hydrogen, can provide critical insights into the metabolic fate of drugs and
endogenous molecules.[3][4][5] 1,14-Tetradecanedioic-D24 acid is a deuterated analog of
1,14-tetradecanedioic acid, a long-chain dicarboxylic acid that is an endogenous metabolite.[6]
[7] This high level of deuteration makes it an excellent internal standard for mass spectrometry-
based quantification and a tracer for metabolic studies. This application note details the use of
1,14-Tetradecanedioic-D24 acid in drug metabolism studies, particularly for quantifying its
endogenous counterpart and investigating the impact of xenobiotics on fatty acid metabolism.

Principle

The primary application of 1,14-Tetradecanedioic-D24 acid in drug metabolism studies is as
an internal standard for the accurate quantification of endogenous 1,14-tetradecanedioic acid
in biological matrices such as plasma, urine, and tissue homogenates. Due to its identical
chemical properties to the unlabeled analyte, the deuterated standard co-elutes during
chromatographic separation and experiences similar ionization efficiency in the mass
spectrometer. However, its significantly higher mass allows for clear differentiation by the mass
spectrometer, enabling precise and accurate quantification of the endogenous analyte by
correcting for matrix effects and variations in sample preparation and instrument response.[8]
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Furthermore, 1,14-Tetradecanedioic-D24 acid can be used as a metabolic tracer to
investigate the pathways of fatty acid metabolism and how they are affected by drug
candidates. By administering the deuterated compound, researchers can track its conversion to
downstream metabolites, providing valuable information on enzyme kinetics and metabolic flux.

[3]°]

Key Applications:

« Internal Standard for Bioanalysis: Serves as an ideal internal standard for LC-MS/MS assays
to quantify endogenous levels of 1,14-tetradecanedioic acid. This is crucial for understanding
baseline levels and how they are modulated by disease or drug treatment.

o Metabolic Pathway Elucidation: Can be used to trace the metabolic fate of long-chain
dicarboxylic acids in vivo and in vitro, helping to identify key enzymes and metabolic
pathways involved.[10][1]

o Drug-Metabolism Interaction Studies: Enables the investigation of how drug candidates may
interfere with fatty acid metabolism by monitoring changes in the levels and turnover of
endogenous 1,14-tetradecanedioic acid.

Protocol: Quantification of Endogenous 1,14-
Tetradecanedioic Acid in Human Plasma using LC-

MS/MS with 1,14-Tetradecanedioic-D24 Acid as an
Internal Standard

This protocol describes a method for the extraction and quantification of 1,14-tetradecanedioic
acid in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS)
with 1,14-Tetradecanedioic-D24 acid as an internal standard.

Materials and Reagents

e 1,14-Tetradecanedioic acid (analytical standard)
e 1,14-Tetradecanedioic-D24 acid (internal standard)

e Human plasma (K2EDTA)
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o Acetonitrile (LC-MS grade)

e Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

o Water (LC-MS grade)

e Microcentrifuge tubes (1.5 mL)
e Analytical balance

» Vortex mixer

o Centrifuge

e LC-MS/MS system (e.g., Agilent 1290 Infinity Il LC system coupled to a Sciex 6500+ QTRAP
mass spectrometer)

Experimental Workflow
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Sample Preparation
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Caption: Workflow for the quantification of 1,14-Tetradecanedioic Acid.
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Preparation of Stock Solutions, Calibration Standards,
and Quality Controls

e Stock Solutions (1 mg/mL):

o Accurately weigh approximately 1 mg of 1,14-tetradecanedioic acid and 1,14-
tetradecanedioic-D24 acid and dissolve each in 1 mL of methanol to prepare individual
stock solutions.

e Working Solutions:

o Prepare serial dilutions of the 1,14-tetradecanedioic acid stock solution in methanol:water
(50:50, v/v) to create working solutions for calibration standards.

o Prepare a working solution of 1,14-tetradecanedioic-D24 acid (e.g., 1 ug/mL) in
methanol:water (50:50, v/v).

o Calibration Standards and Quality Controls (QCs):

o Spike blank human plasma with the appropriate working solutions of 1,14-tetradecanedioic
acid to prepare calibration standards at concentrations ranging from, for example, 1 to
1000 ng/mL.

o Prepare QCs at low, medium, and high concentrations in a similar manner.

Sample Preparation

e To 100 L of plasma sample, calibration standard, or QC in a microcentrifuge tube, add 10
uL of the internal standard working solution (1,14-tetradecanedioic-D24 acid).

Add 400 pL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a new tube.
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» Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

e Reconstitute the residue in 100 pL of the initial mobile phase (e.g., 95% Water with 0.1%
Formic Acid).

LC-MS/MS Conditions

Table 1: Liquid Chromatography Parameters

Parameter Value

LC Column C18 reverse-phase column (e.g., 2.1 x 50 mm,
1.8 um)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Flow Rate 0.4 mL/min

Injection Volume 5puL

Column Temperature 40°C

Start with 5% B, ramp to 95% B over 5 min, hold
Gradient for 2 min, return to 5% B and equilibrate for 3

min.

Table 2: Mass Spectrometry Parameters
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Parameter

Value

lonization Mode

Electrospray lonization (ESI), Negative

lon Source Gas 1 50 psi

lon Source Gas 2 60 psi
Curtain Gas 35 psi
Temperature 550°C
lonSpray Voltage -4500 V
MRM Transitions See Table 3

Table 3: MRM Transitions for Analyte and Internal Standard

Declustering Collision
Compound Q1 Mass (m/z) Q3 Mass (m/z) .
Potential (DP) Energy (CE)
1,14-
Tetradecanedioic  257.2 239.2 -80 vV -25 eV
acid
1,14-
Tetradecanedioic  281.3 263.3 -80V -25 eV
-D24 acid

Data Analysis and Quantification

 Integrate the peak areas for both the analyte (1,14-tetradecanedioic acid) and the internal

standard (1,14-tetradecanedioic-D24 acid) using the instrument's software.

o Calculate the peak area ratio of the analyte to the internal standard.

» Construct a calibration curve by plotting the peak area ratio against the nominal

concentration of the calibration standards. A linear regression with a weighting factor of 1/x2

is typically used.
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o Determine the concentration of 1,14-tetradecanedioic acid in the plasma samples by
interpolating their peak area ratios from the calibration curve.

Signaling Pathway Visualization

The metabolism of long-chain fatty acids, including dicarboxylic acids, is linked to peroxisomal
beta-oxidation. A simplified diagram illustrating this is provided below.
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Caption: Simplified pathway of peroxisomal beta-oxidation of dicarboxylic acids.

Conclusion
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1,14-Tetradecanedioic-D24 acid is a crucial tool for researchers in drug metabolism and
related fields. Its use as an internal standard ensures the reliability and accuracy of quantitative
bioanalytical methods. Furthermore, its application as a metabolic tracer can provide deep
insights into the effects of new chemical entities on lipid metabolism, contributing to a more
comprehensive understanding of a drug's safety and efficacy profile. The protocols and data
presented here serve as a guide for the implementation of this valuable reagent in drug
development studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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